Cas no 919009-37-3 (8-(butan-2-yl)-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(butan-2-yl)-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919009-37-3
• MF: C₂₂H₂₇N₅O₂
• MW: 393.482084512711
• CID: 5797086
• PubChem ID: 16811923
• Update Time: 2025-07-09

8-(butan-2-yl)-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(butan-2-yl)-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-butan-2-yl-2-[(2,5-dimethylphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• VU0606379-1
• F3234-0397
• AKOS000755069
• 919009-37-3
• 3-[(2,5-Dimethylphenyl)methyl]-1,7-dimethyl-8-(methylpropyl)-1,3,5-trihydro-4-imidazolino[1,2-h]purine-2,4-dione
• AKOS016337522
• 8-(sec-butyl)-3-(2,5-dimethylbenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• Inchi： 1S/C22H27N5O2/c1-7-15(4)27-16(5)11-25-18-19(23-21(25)27)24(6)22(29)26(20(18)28)12-17-10-13(2)8-9-14(17)3/h8-11,15H,7,12H2,1-6H3
• InChI Key： HNDRMSXMLBVOIR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC1C=C(C)C=CC=1C)=O)N=C1N2C=C(C)N1C(C)CC

Computed Properties

• Exact Mass: 393.21647512g/mol
• Monoisotopic Mass: 393.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-(butan-2-yl)-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(butan-2-yl)-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919009-37-3)

The compound 8-(butan-2-yl)-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919009-37-3) is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. Its unique chemical architecture, featuring a butan-2-yl substituent and a 2,5-dimethylphenylmethyl group, has garnered significant interest in pharmaceutical and biochemical research. This article delves into its properties, potential applications, and relevance in contemporary scientific discourse.

Recent advancements in small-molecule drug discovery have highlighted the importance of heterocyclic compounds like imidazo[1,2-g]purines. Researchers are particularly intrigued by their potential as kinase inhibitors or GPCR modulators, aligning with trends in precision medicine. The presence of the 2,4-dione moiety in this compound suggests possible interactions with enzymatic targets, making it a candidate for further structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the 919009-37-3 scaffold presents challenges due to its polycyclic system and multiple substituents. Modern green chemistry protocols emphasize efficient routes to such molecules, reducing waste and improving yields. Computational tools like AI-driven retrosynthesis (e.g., AlphaFold for small molecules) are increasingly applied to optimize pathways for compounds like this.

In the context of drug repurposing, derivatives of 8-(butan-2-yl)-3-(2,5-dimethylphenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione may hold promise for neurodegenerative diseases or metabolic disorders, given the known bioactivity of similar purine analogs. Searches for "purine-based therapeutics 2024" or "imidazo[1,2-g]purine solubility" reflect growing user interest in these areas.

The compound’s lipophilicity (influenced by the butan-2-yl chain) and aromatic stacking potential (from the 2,5-dimethylphenyl group) are critical for bioavailability studies. These features align with current AI-powered drug design trends, where predictive models assess ADME properties early in development.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound’s biodegradability and ecotoxicology profile warrant evaluation under REACH or similar frameworks. Queries like "CAS 919009-37-3 safety data" indicate user concerns about such aspects.

In summary, 919009-37-3 exemplifies the intersection of medicinal chemistry and computational biology. Its structural complexity and potential therapeutic relevance make it a compelling subject for ongoing research, particularly in niches like fragment-based drug design or allosteric modulation.